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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375

For immediate release: A comprehensive technical guide on 3-Methoxypyrrolidine, a versatile
heterocyclic compound pivotal in contemporary drug discovery and chemical synthesis. This
document serves as a core resource for researchers, scientists, and professionals in drug
development, providing in-depth data on its molecular characteristics, synthesis, and its role in
modulating key biological pathways.

Core Molecular and Physical Properties

3-Methoxypyrrolidine is a valuable building block in organic synthesis, particularly recognized
for its utility as a pharmaceutical intermediate.[1][2] Its fundamental properties are summarized
below, offering a clear, comparative view for laboratory and research applications.

Property Value Source
Molecular Formula CsH11NO [3]
Molecular Weight 101.15 g/mol [3]
IUPAC Name 3-methoxypyrrolidine [3]
CAS Number 62848-20-8 [3]

Experimental Protocols
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While detailed, step-by-step experimental protocols for the synthesis and analysis of 3-
Methoxypyrrolidine are proprietary and vary by institution, general methodologies have been
established in the scientific literature.

General Synthesis Method

A common synthetic route to (3S)-3-Methoxypyrrolidine involves the reaction of pyrrolidine
with methanol.[4] This process is a foundational method for producing this compound, which
serves as an important intermediate in the synthesis of more complex, biologically active
molecules.[1][4]

It is imperative for researchers to consult detailed scholarly articles and patents for specific
reaction conditions, including catalysts, temperature, pressure, and purification techniques, to
ensure the safe and efficient synthesis of 3-Methoxypyrrolidine. The purity of the final
compound is critical, especially in pharmaceutical applications, with a minimum purity of 97%
often required.[2]

Role in Signaling Pathway Modulation

While 3-Methoxypyrrolidine itself is primarily a structural motif, its derivatives have been
shown to exhibit significant biological activity. For instance, a closely related compound, 1-[5-
methoxy-2-(2-nitrovinyl)phenyl]pyrrolidine (MNP), has been demonstrated to modulate Toll-like
receptor (TLR) signaling pathways.[5] TLRs are a class of proteins that play a key role in the
innate immune system.

The diagram below illustrates the inhibitory effect of the 3-methoxypyrrolidine derivative on
the MyD88-dependent and TRIF-dependent TLR signaling pathways, which are crucial in the
inflammatory response.[5] This provides a model for how compounds containing the 3-
methoxypyrrolidine scaffold can be developed to target specific biological pathways.
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Inhibition of TLR Signaling by a 3-Methoxypyrrolidine Derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methoxypyrrolidine: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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